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Compound of Interest

Compound Name: PU139

Cat. No.: B1678330

This document provides crucial safety protocols and logistical guidance for researchers,
scientists, and drug development professionals handling PU139. The following procedures are
designed to ensure the safe handling, storage, and disposal of this potent pan-histone
acetyltransferase (HAT) inhibitor.

Personal Protective Equipment (PPE)

When handling PU139, a comprehensive approach to personal protection is mandatory to
prevent skin contact, eye exposure, and inhalation.

Summary of Required Personal Protective Equipment
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Protection Type Specification Rationale

) ] ) Protects against dust particles
Eye/Face Protection Tight-sealing safety goggles.
and splashes.

) Wear appropriate protective Prevents direct skin contact
Hand Protection )
gloves. with the compound.

Wear appropriate protective

) ] clothing to prevent skin Minimizes the risk of skin
Skin and Body Protection ) ]
exposure. A lab coat is contact with PU139.
required.

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if

Respiratory Protection o the powdered form of the
exposure limits are exceeded

Protects against inhalation of

L compound.
or if irritation or other

symptoms are experienced.

Operational Plan: Safe Handling and Storage

Adherence to strict operational procedures is vital to maintain a safe laboratory environment
when working with PU139.

Engineering Controls:

e Work in a well-ventilated area.

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.
General Handling Procedures:

» Avoid the formation of dust.

e Do not get PU139 in eyes, on skin, or on clothing.

e Handle in accordance with good industrial hygiene and safety practices.
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Storage:

Keep the container tightly closed.

Store in a dry and well-ventilated place.

For long-term storage, it is recommended to store the compound in a freezer to maintain
product quality.

Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1]
Incompatible Materials:
» Strong oxidizing agents.

Disposal Plan

Proper disposal of PU139 and any contaminated materials is critical to prevent environmental
contamination and potential harm.

Disposal Procedures:

e Sweep up any spilled solid material and shovel it into suitable containers for disposal.
o Keep all waste in suitable, closed containers for disposal.

» Dispose of contents and container to an approved waste disposal plant.

Experimental Protocol: Preparation of a PU139
Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of PU139 in DMSO.
Materials:
e PU139 solid

o Dimethyl sulfoxide (DMSO)
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Vortex mixer

Appropriate PPE (safety goggles, gloves, lab coat)

Calibrated micropipettes and sterile tips

Sterile microcentrifuge tubes or vials
Procedure:

o Preparation: Don all required personal protective equipment. Ensure all work is performed in
a chemical fume hood or a designated well-ventilated area.

e Weighing: Carefully weigh the desired amount of PU139 solid.

e Dissolving: Add the appropriate volume of DMSO to the PU139 solid to achieve a 10 mM
concentration.

e Mixing: Vortex the solution until the PU139 is completely dissolved. Gentle warming in a
water bath can be used to aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C for up
to one month or -80°C for up to six months.[1]

Workflow and Safety Diagram

The following diagram illustrates the key decision points and safety procedures for handling
PU139 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PU139]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-pul39]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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